Cas no 1211591-88-6 (5-(Trifluoromethyl)pyridazin-3-amine)

• Product Name: 5-(Trifluoromethyl)pyridazin-3-amine
• CAS No: 1211591-88-6
• MF: C₅H₄F₃N₃
• MW: 163.100570678711
• MDL: MFCD20726836
• CID: 1101931
• Update Time: 2025-11-02

5-(Trifluoromethyl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-3-Pyridazinamine
• 5-(Trifluoromethyl)pyridazin-3-amine
• 3-Amino-5-(trifluoromethyl)pyridazine
• NMHGKWPZNCTIHR-UHFFFAOYSA-N
• 3-Pyridazinamine, 5-(trifluoromethyl)-
• SY122077
• AK165894
• 5-Trifluoromethyl-pyridazin-3-ylamine

• MDL： MFCD20726836
• Inchi： 1S/C5H4F3N3/c6-5(7,8)3-1-4(9)11-10-2-3/h1-2H,(H2,9,11)
• InChI Key： NMHGKWPZNCTIHR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=NC(=C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 135
• Topological Polar Surface Area: 51.8

Experimental Properties

• Boiling Point: 294.8±40.0°C at 760 mmHg

5-(Trifluoromethyl)pyridazin-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-(Trifluoromethyl)pyridazin-3-amine

Introduction to 5-(Trifluoromethyl)pyridazin-3-amine (CAS No: 1211591-88-6)

5-(Trifluoromethyl)pyridazin-3-amine, identified by its Chemical Abstracts Service (CAS) number 1211591-88-6, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic amine features a trifluoromethyl group attached to a pyridazine core, making it a structurally intriguing molecule with potential applications in medicinal chemistry. The presence of the trifluoromethyl moiety enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design.

The pyridazine ring is a versatile scaffold that has been widely explored in the development of bioactive molecules. Its nitrogen-rich structure allows for diverse interactions with biological targets, including enzymes and receptors. The amine functional group at the 3-position further expands the chemical space for modifications, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in 5-(Trifluoromethyl)pyridazin-3-amine due to its potential as an intermediate in the synthesis of novel therapeutic agents. The compound’s unique structural features make it a valuable building block for drugs targeting various diseases. For instance, studies have highlighted its role in developing inhibitors for enzymes involved in metabolic disorders and inflammatory pathways.

One of the most compelling aspects of 5-(Trifluoromethyl)pyridazin-3-amine is its ability to serve as a precursor for more complex molecules. Researchers have leveraged its reactivity to create derivatives with enhanced binding affinity and selectivity. These derivatives are being tested in preclinical studies for their efficacy against conditions such as cancer, neurodegenerative diseases, and infectious illnesses.

The trifluoromethyl group, a key feature of this compound, is renowned for its ability to modulate pharmacokinetic profiles. It improves binding interactions by increasing hydrophobicity and reduces susceptibility to metabolic degradation. This makes 5-(Trifluoromethyl)pyridazin-3-amine an attractive candidate for drug development, where optimizing pharmacokinetic properties is essential for therapeutic success.

Recent advancements in synthetic methodologies have further facilitated the exploration of 5-(Trifluoromethyl)pyridazin-3-amine derivatives. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have enabled efficient production of complex analogs. These methods not only improve yield but also allow for rapid screening of novel compounds.

The pharmaceutical industry has taken note of the potential of 5-(Trifluoromethyl)pyridazin-3-amine and is investing in its further study. Several academic and industrial groups are currently engaged in synthesizing and characterizing new derivatives with the aim of identifying lead compounds for clinical development. Preliminary results from these efforts are promising, suggesting that this compound may play a crucial role in future drug therapies.

Beyond pharmaceutical applications, 5-(Trifluoromethyl)pyridazin-3-amine has shown promise in agrochemical research. Its structural motifs are similar to those found in herbicides and pesticides, making it a candidate for developing next-generation crop protection agents. The ability to fine-tune its properties through chemical modifications offers a pathway to create environmentally friendly solutions that are effective against pests while minimizing ecological impact.

In conclusion, 5-(Trifluoromethyl)pyridazin-3-amine (CAS No: 1211591-88-6) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical domains. Its unique structural features, particularly the presence of the trifluoromethyl group, make it an invaluable tool for drug discovery and crop protection research. As synthetic chemistry continues to evolve, we can expect even more innovative applications of this versatile molecule to emerge.